94-58-6(Dihydrosafrole),Dihydrosafrole,Safrole,dihydro

Dihydrosafrole Properties

Names and Identifiers

- 5-Propylbenzo[d][1,3]dioxole
- 1-(3,4-METHYLENEDIOXYPHENYL)PROPANE, (4-N-PROPYL-1,3-BENZODIOXOLE)
- 1,3-Benzodioxole,5-propyl-
- 5-propyl-1,3-benzodioxole
- Dihydrosafrole
- 1,3-Benzodioxole,5-propyl
- 2',3'-Dihydrosafrole
- 4-n-propyl-methylenedioxybenzene
- 4-propyl-1,2-methylenedioxybenzene
- 5-propyl Benzodioxole
- RCRA waste no. U090
- RCRA waste number U090
- Safrole,dihydro
- +Expand
- InChIKey： MYEIDJPOUKASEC-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H12O2/c1-2-3-8-4-5-9-10(6-8)12-7-11-9/h4-6H,2-3,7H2,1H3
- SMILES： CCCC1=CC2=C(C=C1)OCO2

Computed Properties

Exact Mass: 164.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Heavy Atom Count: 12
Complexity: 147
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 2.36780
PSA: 18.46000
Refractive Index: 1.5320 (estimate)
Boiling Point: 251.67°C (rough estimate)
Density: 1.0326 (rough estimate)

Dihydrosafrole Security Information

Dihydrosafrole Customs Data

HS CODE：2932999080
Customs Data：

China Customs Code:
2932999080

Dihydrosafrole Related Literature

1. Organic chemistry

J. Chem. Soc. Abstr. 1890 58 949
2. Organic chemistry

J. Chem. Soc. Abstr. 1907 92 A885
3. Cluster chemistry. Part 31. An [Ru3(CO)12] derivative with an [Fe3(CO)12]-like structure: preparation and X-ray structure of [Ru3(μ-CO)2(CO)6{PPh(OMe)2}4]

Michael I. Bruce,Janis G. Matisons,Jennifer M. Patrick,Allan H. White,Anthony C. Willis J. Chem. Soc. Dalton Trans. 1985 1223
4. The effect of isomerism and other structural variations on the G-quadruplex DNA-binding properties of some nickel Schiff base complexes

Son Q. T. Pham,Christopher Richardson,Celine Kelso,Anthony C. Willis,Stephen F. Ralph Dalton Trans. 2020 49 10360
5. Ligand arrangement and tetragonal distortion in CuO4N2 chromophores studied by electronic and electron spin resonance spectroscopy

Donato Attanasio,Ines Collamati,Claudio Ercolani J. Chem. Soc. Dalton Trans. 1974 1319
6. Efficient demethylation of aromatic methyl ethers with HCl in water

Jeroen Bomon,Mathias Bal,Tapas Kumar Achar,Sergey Sergeyev,Xian Wu,Ben Wambacq,Filip Lemière,Bert F. Sels,Bert U. W. Maes Green Chem. 2021 23 1995
7. Cycloaurated triphenylphosphine-sulfide and -selenide

Kelly J. Kilpin,William Henderson,Brian K. Nicholson Dalton Trans. 2010 39 1855
8. Biochemistry

J. Chem. Soc. Abstr. 1925 128 i176
9. Efficient demethylation of aromatic methyl ethers with HCl in water

Jeroen Bomon,Mathias Bal,Tapas Kumar Achar,Sergey Sergeyev,Xian Wu,Ben Wambacq,Filip Lemière,Bert F. Sels,Bert U. W. Maes Green Chem. 2021 23 1995
10. Organic chemistry

J. Chem. Soc. Abstr. 1904 86 A361

Cas no 94-58-6 (Dihydrosafrole)

Dihydrosafrole Properties

Names and Identifiers

Computed Properties

Experimental Properties

Dihydrosafrole Security Information

Dihydrosafrole Customs Data

China Customs Code:

Dihydrosafrole Related Literature

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